(E)-N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H19N3O4S2/c1-5-8-25-17-20-19-16(26-17)18-14(21)7-6-11-9-12(22-2)15(24-4)13(10-11)23-3/h5-7,9-10H,1,8H2,2-4H3,(H,18,19,21)/b7-6+
• InChI Key: SDRXSWWCTJZSMM-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=NN=C(S2)SCC=C
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2=NN=C(S2)SCC=C
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol

Description

(E)-N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as ATAA, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique chemical structure allows for a wide range of potential applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

Thiosemicarbazide derivatives, including compounds related to "(E)-N-(5-(allylthio)-1,3,4-thiadiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide," serve as precursors for synthesizing various heterocyclic compounds such as imidazole, 1,3,4-oxadiazole, 1,3,4-thiadiazole, 1,3-oxazine, and 1,2,4-triazine ring systems. These compounds have been evaluated for antimicrobial activity, highlighting their potential in developing new antimicrobial agents (Elmagd et al., 2017).

Materials Science Applications

Poly(acrylamide-allylthiourea) hydrogels synthesized through gamma irradiation have shown high specificity and selectivity for gold recovery from single and competitive media, especially in acidic environments. These materials demonstrate the potential of acrylamide derivatives in the field of resource recovery and environmental remediation, showcasing their high adsorption capacity and specificity for gold ions (Kılıç et al., 2005).

Potential Medical Applications

Acrylamide derivatives containing thiadiazole have been synthesized and characterized for their anti-hepatitis B virus (HBV) activities in vitro. Some of these compounds have shown significant inhibition of HBV DNA replication, indicating their potential as novel therapeutic agents against HBV (Dong et al., 2010). Additionally, microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives, which share a structural motif with the compound of interest, have demonstrated promising anticancer activity, further underscoring the potential medical applications of these compounds (Tiwari et al., 2017).